2-(2-Bromo-phenoxy)-acetamidine; hydrochloride

• IUPAC Name: 2-(2-bromophenoxy)ethanimidamide;hydrochloride
• InChI: InChI=1S/C8H9BrN2O.ClH/c9-6-3-1-2-4-7(6)12-5-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key: YHXQGGUGBPRIJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=N)N)Br.Cl
• Molecular Formula: C8H10BrClN2O
• Molecular Weight: 265.53 g/mol

Description

“2-(2-Bromo-phenoxy)-acetamidine; hydrochloride” is a complex organic compound. It likely contains a phenyl ring (a hexagonal carbon ring) attached to an acetamidine group via a bromo-phenoxy linker. Acetamidine is a functional group consisting of a carbon atom double-bonded to a nitrogen atom (C=N), and single-bonded to another nitrogen atom. The bromo-phenoxy linker suggests a bromine atom attached to a phenyl ring, which is in turn attached to the rest of the molecule through an oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely exhibit the aromaticity of the phenyl rings, the polarity of the oxygen atom in the phenoxy group, and the reactivity of the bromine atom and the acetamidine group.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the bromine atom, which is a good leaving group, and the acetamidine group, which has a reactive C=N bond. It might undergo substitution reactions at the bromine atom or addition reactions at the C=N bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, it might exhibit moderate polarity due to the presence of the oxygen atom and the polar C=N bond. Its solubility in different solvents, melting point, boiling point, and other physical properties would depend on the specifics of its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, which is not specified. If it’s intended for use in biological systems, it might interact with biological macromolecules in specific ways due to its functional groups.

Future Directions

The future directions for research on this compound would depend on its intended applications. If it shows promising properties for a specific application (e.g., medicinal chemistry, material science), further studies could be conducted to optimize its synthesis, understand its properties better, and evaluate its performance in the intended application.